Cas no 52844-97-0 (9H-Thioxanthen-9-ol, 9-(4-methoxyphenyl)-)

• Product Name: 9H-Thioxanthen-9-ol, 9-(4-methoxyphenyl)-
• CAS No: 52844-97-0
• MF: C₂₀H₁₆O₂S
• MW: 320.404844284058
• CID: 1578984
• Update Time: 2024-08-24

9H-Thioxanthen-9-ol, 9-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-ol, 9-(4-methoxyphenyl)-

• Inchi： 1S/C20H16O2S/c1-22-15-12-10-14(11-13-15)20(21)16-6-2-4-8-18(16)23-19-9-5-3-7-17(19)20/h2-13,21H,1H3
• InChI Key： TYFBPQOPVFUITN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)(O)C2=C(C=CC=C2)SC2=C1C=CC=C2

Computed Properties

• Exact Mass: 320.08718

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Melting Point: 105-109 °C
• Boiling Point: 489.5±45.0 °C(Predicted)
• PSA: 29.46
• pka: 12.26±0.20(Predicted)